Cas no 2091455-57-9 (tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate)

• Product Name: tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate
• CAS No: 2091455-57-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 4636942
• Update Time: 2025-08-05

tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-7-13(5-4-6-13)14-8-10-15/h14H,4-10H2,1-3H3
• InChI Key： BRLNQMBXTGCPBH-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CCN2)CC1

Additional information on tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate

Introduction to Tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate (CAS No. 2091455-57-9)

Tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2091455-57-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, characterized by a unique arrangement of nitrogen atoms and a tert-butyl ester group, presents a promising scaffold for the development of novel bioactive molecules. The compound's intricate architecture and functional groups make it a subject of interest for researchers exploring innovative therapeutic strategies.

The molecular framework of tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate consists of a spirocyclic core formed by the fusion of a seven-membered and a six-membered ring, each incorporating nitrogen atoms. This spiro arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of two nitrogen atoms within the spirocycle suggests potential interactions with biological targets, such as enzymes or receptors, through hydrogen bonding or other non-covalent forces.

The tert-butyl ester group at the 8-position serves multiple purposes in drug design. It acts as a protecting group during synthetic modifications while also contributing to the lipophilicity of the molecule, which is often crucial for membrane permeability and oral bioavailability. Additionally, the ester functionality can be hydrolyzed under specific physiological conditions, releasing a carboxylic acid moiety that may enhance binding interactions or participate in further chemical derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate with greater precision. Molecular docking studies have revealed that this compound exhibits potential binding affinity to various protein targets, including those implicated in neurological disorders and inflammatory conditions. The spirocyclic core and nitrogen-rich environment are particularly attractive for designing molecules that modulate enzyme activity or receptor signaling.

In the realm of medicinal chemistry, spirocyclic compounds have emerged as privileged scaffolds due to their structural versatility and functional diversity. The unique conformational constraints imposed by the spiro linkage often lead to high selectivity and improved pharmacokinetic properties. Tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate exemplifies this trend, with its potential applications spanning multiple therapeutic areas.

One of the most compelling aspects of this compound is its synthetic accessibility. While the spirocyclic core may appear complex, modern synthetic methodologies have made it feasible to construct such structures with high yields and purity. This accessibility allows for rapid exploration of analogues and derivatives, enabling medicinal chemists to optimize potency, selectivity, and pharmacokinetic profiles.

The role of nitrogen-containing heterocycles in drug discovery cannot be overstated. These structural motifs are ubiquitous in approved drugs due to their ability to form stable interactions with biological targets. The nitrogen atoms in tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate provide multiple opportunities for hydrogen bonding and other forms of interaction, making it an ideal candidate for designing molecules with enhanced binding affinity.

Current research is focused on leveraging computational tools to accelerate the discovery process for tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate and its derivatives. Machine learning models are being trained on large datasets of bioactive compounds to predict novel scaffolds with desired properties. These models can identify promising candidates for experimental validation, significantly reducing the time and cost associated with drug development.

The potential applications of tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate extend beyond traditional small-molecule drug design. Its unique structural features make it suitable for exploring novel therapeutic modalities, such as peptidomimetics or protein-protein interaction inhibitors. By capitalizing on its inherent flexibility and functional diversity, researchers aim to develop next-generation therapeutics that address unmet medical needs.

In conclusion,tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate (CAS No. 2091455-57-9) represents a significant advancement in pharmaceutical chemistry. Its intricate molecular architecture and functional groups provide a rich foundation for designing bioactive molecules with potential applications across various therapeutic areas. As research continues to uncover new synthetic strategies and computational tools,tert-butyl 5,8-diazaspiro[3.6]decane-8-carboxylate is poised to play a pivotal role in the development of innovative treatments for human diseases.